Cas no 20426-78-2 (4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one)

4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one structure
20426-78-2 structure
Product Name:4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one
CAS No:20426-78-2
MF:C10H9BrO2
MW:241.081262350082
CID:878742
PubChem ID:13863234
Update Time:2025-04-19

4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one
    • 4-bromo-3,4-dihydro-2H-1-benzoxepin-5-one
    • 1-Benzoxepin-5(2H)-one,4-bromo-3,4-dihydro
    • 4-Brom-5-oxo-1-benzoxepin
    • 4-Brom-homochroman-5-on
    • 4-bromo-3,4-dihydro-1(2H)-benzoxepin-5-one
    • Inchi: 1S/C10H9BrO2/c11-8-5-6-13-9-4-2-1-3-7(9)10(8)12/h1-4,8H,5-6H2
    • InChI Key: JSTNDGPFXJMQPV-UHFFFAOYSA-N
    • SMILES: BrC1C(C2C=CC=CC=2OCC1)=O

Computed Properties

  • Exact Mass: 239.97900
  • Monoisotopic Mass: 239.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.41530

4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd